Cas no 890097-94-6 (2-(3,4-difluorophenyl)-2-oxoacetic acid)

• Product Name: 2-(3,4-difluorophenyl)-2-oxoacetic acid
• CAS No: 890097-94-6
• MF: C₈H₄F₂O₃
• MW: 186.112369537354
• CID: 4664050
• PubChem ID: 23092017
• Update Time: 2024-03-01

2-(3,4-difluorophenyl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Difluorophenyl)-2-oxoacetic acid
• Benzeneacetic acid, 3,4-difluoro-α-oxo-
• 2-(3,4-difluorophenyl)-2-oxoacetic acid

• MDL： MFCD07698680
• Inchi： 1S/C8H4F2O3/c9-5-2-1-4(3-6(5)10)7(11)8(12)13/h1-3H,(H,12,13)
• InChI Key： PXHFUJJNVRHOSE-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C1=CC=C(F)C(F)=C1)=O

Computed Properties

• Exact Mass: 186.01285031g/mol
• Monoisotopic Mass: 186.01285031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 88-90 °C
• Boiling Point: 288.9±40.0 °C at 760 mmHg
• Flash Point: 128.5±27.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-(3,4-difluorophenyl)-2-oxoacetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives